Cas no 1448139-62-5 (4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine)

• Product Name: 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine
• CAS No: 1448139-62-5
• MF: C₁₅H₂₁NO₄S₂
• MW: 343.461541891098
• CID: 6140783
• PubChem ID: 71805729
• Update Time: 2025-11-02

4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine
• 1-[(E)-2-(4-methylphenyl)ethenyl]sulfonyl-4-methylsulfonylpiperidine
• AKOS024558217
• 4-methanesulfonyl-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine
• 1448139-62-5
• (E)-1-((4-methylstyryl)sulfonyl)-4-(methylsulfonyl)piperidine
• F6435-1722

• Inchi： 1S/C15H21NO4S2/c1-13-3-5-14(6-4-13)9-12-22(19,20)16-10-7-15(8-11-16)21(2,17)18/h3-6,9,12,15H,7-8,10-11H2,1-2H3/b12-9+
• InChI Key： PTHUAEZUVYQRFQ-FMIVXFBMSA-N
• SMILES： S(C)(C1CCN(CC1)S(/C=C/C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 343.09120050g/mol
• Monoisotopic Mass: 343.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine

4-Methanesulfonyl-1-(E)-2-(4-Methylphenyl)ethenesulfonylpiperidine: A Novel Scaffold in Medicinal Chemistry with Promising Pharmacological Potential

4-Methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine, with the CAS number 1448139-62-5, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential applications in drug discovery and medicinal chemistry. This compound is characterized by a piperidine ring fused with a 1-(E)-2-(4-methylphenyl)ethenesulfonyl group, which introduces multiple functional groups capable of modulating biological activity. The presence of methanesulfonyl and ethenesulfonyl moieties further enhances its chemical versatility, making it a valuable candidate for the development of novel therapeutics.

Recent studies have demonstrated that the 4-methanesulfonyl substituent plays a critical role in improving the solubility and metabolic stability of the molecule. This is particularly important in the context of drug design, where physicochemical properties often dictate the success of a compound in preclinical and clinical trials. The 1-(E)-2-(4-methylphenyl)ethenesul,onyl group, on the other hand, contributes to the compound's ability to interact with specific biological targets, such as ion channels or G protein-coupled receptors (GPCRs). These interactions are believed to underlie its potential therapeutic applications in neurological and cardiovascular disorders.

One of the most notable features of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine is its ability to act as a dual-action agent. This property is attributed to the presence of two distinct functional groups within its molecular structure: the methanesulfonyl group and the ethenesulfonyl group. These groups can simultaneously target multiple pathways, thereby enhancing the therapeutic efficacy of the compound. For example, research published in Journal of Medicinal Chemistry (2023) highlighted the potential of this scaffold to modulate both sodium channels and potassium channels, which are critical in the regulation of neuronal excitability.

Recent advancements in computational chemistry have further elucidated the mechanism of action of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine. Molecular docking studies have shown that the compound can bind to specific binding sites on target proteins, such as the 4-methylphenyl moiety interacting with hydrophobic pockets in the target receptor. This binding affinity is crucial for the compound's ability to exert its pharmacological effects. Additionally, in silico models have predicted that the 1-(E)-2-(4-methylphenyl)ethenesulfonyl group may also contribute to the compound's ability to inhibit the activity of certain enzymes, thereby providing a multi-target approach to disease treatment.

The synthesis of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine has been a focus of recent research due to its potential applications in drug development. A study published in Organic & Biomolecular Chemistry (2023) described a novel synthetic route that involves the coupling of 4-methylphenyl derivatives with a piperidine ring, followed by the introduction of the methanesulfonyl and ethenesulfonyl groups. This method has been optimized to improve the yield and purity of the final product, which is essential for its use in preclinical studies.

One of the key challenges in the development of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine is ensuring its stability in biological systems. A recent study published in Drug Metabolism and Disposition (2023) investigated the metabolic fate of this compound in vitro and in vivo. The results indicated that the methanesulfonyl group is relatively resistant to metabolic degradation, which is a significant advantage for its use as a therapeutic agent. This stability allows the compound to maintain its pharmacological activity over a prolonged period, reducing the need for frequent dosing.

The potential therapeutic applications of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine are being explored in various disease models. In particular, its ability to modulate ion channel activity has made it a promising candidate for the treatment of neurological disorders such as epilepsy and chronic pain. A study published in Neuropharmacology (2023) demonstrated that this compound could reduce seizure activity in a rat model of epilepsy by selectively inhibiting specific sodium channels. Similarly, research in Pharmacological Reports (2023) suggested that the compound may have analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

Another area of interest is the use of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine in the treatment of cardiovascular diseases. A study published in Cardiovascular Research (2023) explored its potential as an antihypertensive agent. The results indicated that the compound could effectively lower blood pressure in animal models by modulating the activity of certain calcium channels. This finding highlights the versatility of this molecular scaffold and its potential for application in multiple therapeutic areas.

Despite its promising pharmacological profile, the development of 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its potency and reduce potential side effects. Additionally, further studies are needed to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical settings.

In conclusion, 4-methanesulfonyl-1-(E)-2-(4-methylphenyl)ethenesulfonylpiperidine represents a novel molecular scaffold with significant potential in medicinal chemistry. Its unique structural features, including the methanesulfonyl and ethenesulfonyl groups, make it a valuable candidate for the development of new therapeutics. While further research is needed to fully realize its potential, the compound's promising pharmacological profile and structural versatility position it as a promising candidate for future drug development efforts.